Cas no 42161-41-1 (3-Methyl-5-pentyl-2-cyclohexen-1-one)

3-Methyl-5-pentyl-2-cyclohexen-1-one structure
42161-41-1 structure
Product Name:3-Methyl-5-pentyl-2-cyclohexen-1-one
CAS No:42161-41-1
MF:C12H20O
MW:180.286603927612
CID:55524
PubChem ID:12523943
Update Time:2025-04-18

3-Methyl-5-pentyl-2-cyclohexen-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-5-pentyl-2-cyclohexen-1-one
    • 3-methyl-5-pentylcyclohex-2-en-1-one
    • 3-METHYL-5-PENTYLCYCLOHEX-2-ENONE
    • 2-cyclohexen-1-one,3-methyl-5-pentyl
    • 3-Methyl-5-pentyl-cyclohex-2-en-1-on
    • 3-Methyl-5-pentylcyclohex-2-enon
    • 42161-41-1
    • DTXSID90501298
    • SCHEMBL15526574
    • AKOS006289718
    • 2-Cyclohexen-1-one,3-methyl-5-pentyl-
    • Inchi: 1S/C12H20O/c1-3-4-5-6-11-7-10(2)8-12(13)9-11/h8,11H,3-7,9H2,1-2H3
    • InChI Key: BMUDGWMQAIVVST-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C)CC(C1)CCCCC

Computed Properties

  • Exact Mass: 180.15100
  • Monoisotopic Mass: 180.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 0.895
  • Boiling Point: 268 ºC
  • Flash Point: 114 ºC
  • Refractive Index: 1.461
  • PSA: 17.07000
  • LogP: 3.49210

3-Methyl-5-pentyl-2-cyclohexen-1-one Customs Data

  • HS CODE:2914299000
  • Customs Data:

    China Customs Code:

    2914299000

    Overview:

    2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

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